Cas no 27858-32-8 (Diisopropoxy-bisethylacetoacetatotitanate)

• Product Name: Diisopropoxy-bisethylacetoacetatotitanate
• CAS No: 27858-32-8
• MF: C₁₈H₃₂O₈Ti
• MW: 424.308887481689
• MDL: MFCD00078038
• CID: 53229
• Update Time: 2025-06-09

Diisopropoxy-bisethylacetoacetatotitanate Chemical and Physical Properties

Names and Identifiers

• Diisopropoxy-bisethylacetoacetatotitanate
• (Z)-4-ethoxy-4-oxobut-2-en-2-olate,propan-2-olate,titanium(4+)
• (E)-1-ethoxy-3-oxobut-1-en-1-olate
• AC1NUR1E
• Bis(ethyl acetoacetato-O1',O3)bis(propan-2-olato)titanium
• Diisopropoxydi(ethoxyacetoacetyl)titanate
• EINECS 248-697-2
• I14-53636
• propan-2-olate
• titanium (IV) bis(ethylacetoacetato)diisopropoxide
• titanium diisopropoxide b
• titanium(4+)
• Titanium, bis(ethyl 3-oxobutanoato-O1#',O3)bis(2-propanolato)-
• Titanium, bis(ethyl 3-oxobutanoato-O1',O3)bis(2-propanolato)-
• Titanium, bis(hydrogenacetoacetato)diisopropoxy-, diethyl ester (7CI,8CI)
• 2-Propanol, titaniumcomplex
• Butanoic acid, 3-oxo-, ethyl ester, titanium complex
• AKT 865
• Bis(ethyl acetoacetato)diisopropoxytitanium
• Di(isopropoxy)bis(ethylacetoacetato)titanium
• Diisopropoxy bis(ethylacetoacetate)titanate
• Diisopropoxytitanium bi(ethyl acetoacetate)
• Diisopropoxytitanium bis(ethylacetylacetate)
• Diisopropoxytitanium bis(ethylacetoacetate)
• Orgatix TC 750
• T60
• T 60 (titanate)
• TC 750
• Tilcom KE 2
• Titanium bis(ethyl acetoacetate)diisopropoxide
• Titanium bis(ethyl acetoacetato) diisopropoxide
• Titaniumbis(isopropoxy) bis(ethyl acetoacetate)
• Titanium diisopropoxide bis(ethylacetoacetate)
• Tyzor DC
• Tyzor PITA
• Titanium,bis(ethyl 3-oxobutanoato-O1',O3)bis(2-propanolato)-
• TITANIUM(IV) BIS(ETHYL ACETOACETATO)-DII SOPROPOXIDE, TECH.
• Titanium, bisethyl 3-(oxo-.kappa.O)butanoato-.kappa.Obis(2-propanolato)-
• diisopropoxybis(ethylacetoacetate)titanium
• Titanium isopropoxy bis (ethyl aceto-acetate)
• Diisopropoxy-bisethylacetoacetatotitate
• TITANIUM DIISOPROPOXIDE BIS(ETHYLACETOACETATE), 95%

• MDL： MFCD00078038
• Inchi： 1S/2C6H10O3.2C3H7O.Ti/c2*1-3-9-6(8)4-5(2)7;2*1-3(2)4;/h2*4,8H,3H2,1-2H3;2*3H,1-2H3;/q;;2*-1;+4/p-2/b2*6-4+;;;
• InChI Key： XEMMRWPCJFCMMM-DTYWIDMTSA-L
• SMILES： [Ti](OC(C)C)(OC(C)C)(O/C(/OCC)=C\C(=O)C)O/C(/OCC)=C\C(=O)C

Computed Properties

• Exact Mass: 424.15800
• Monoisotopic Mass: 424.157665
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 145

Experimental Properties

• Color/Form: Not available
• Density: 1.08
• Boiling Point: 220°C
• Flash Point: 87 °F
• Refractive Index: n20/D 1.518(lit.)
• PSA: 89.52000
• LogP: 3.61980
• Solubility: Not available
• Vapor Pressure: 0.33 psi ( 20 °C)

Diisopropoxy-bisethylacetoacetatotitanate Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：-
• Hazard Category Code： 10-36/37/38-67-36
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes

Additional information on Diisopropoxy-bisethylacetoacetatotitanate

Diisopropoxy-bisethylacetoacetatotitanate (CAS No. 27858-32-8): A Versatile Titanium-Based Compound in Advanced Materials and Biomedical Applications

Diisopropoxy-bisethylacetoacetatotitanate, identified by the Chemical Abstracts Service (CAS) registry number 27858-32-8, is a titanium-containing organometallic compound with a unique molecular architecture. This compound, composed of a titanium(IV) core coordinated to two ethylacetoacetate ligands and two diisopropoxy groups, exhibits multifunctional properties that have drawn significant attention in recent years. Its chemical structure combines the reactivity of titanium-based moieties with the organic flexibility of acetoacetate esters, enabling tailored applications in materials science and emerging biomedical technologies. The compound’s ability to act as both a catalyst and a precursor for advanced materials positions it at the forefront of interdisciplinary research.

The synthesis of Diisopropoxy-bisethylacetoacetatotitanate typically involves the reaction of titanium tetraisopropoxide with ethyl acetoacetate under controlled conditions. Recent advancements in green chemistry methodologies have optimized this process, minimizing environmental impact while enhancing purity. A study published in Chemistry of Materials (2023) demonstrated that solvent-free protocols using microwave-assisted heating improve yield and reduce reaction time compared to traditional methods. The resulting compound retains its stability under ambient conditions due to the steric hindrance provided by the diisopropoxy groups, which shield the reactive titanium center from premature hydrolysis or oxidation.

In biomedical research, this compound has emerged as a promising candidate for drug delivery systems (DDS). Its bis(ethylacetoacetato) moieties can form coordination bonds with therapeutic agents such as platinum-based anticancer drugs or antibiotics, creating stable complexes that release payloads under specific physiological triggers. For instance, a 2024 study in Nano Today highlighted its use as a carrier for doxorubicin, where pH-responsive release mechanisms significantly reduced cardiotoxicity in murine models while maintaining efficacy against tumor cells. The organic ligands also enhance biocompatibility, allowing integration into polymer matrices without compromising cellular viability.

The compound’s role in nanotechnology is particularly notable. When employed as a precursor for sol-gel processes, it facilitates the formation of mesoporous silica nanoparticles () with tunable pore sizes and surface functionalization sites. Research from ACS Applied Materials & Interfaces (Q1 journal, 2024) revealed that these nanoparticles exhibit superior loading capacities for hydrophobic drugs like paclitaxel while maintaining structural integrity during storage and transport. The diisopropoxy groups serve dual functions: acting as stabilizing agents during synthesis and enabling post-synthesis surface modification via ligand exchange reactions.

In comparison to conventional titanium-based catalysts such as tetraisopropyl titanate or titanium alkoxides, Diisopropoxy-bisethylacetoacetatotitanate offers enhanced thermal stability up to 150°C under inert conditions—a critical advantage for industrial applications requiring high-temperature processing. This property was validated through thermogravimetric analysis (TGA) studies reported in Catalysis Today, where it outperformed similar compounds in maintaining catalytic activity after prolonged exposure to elevated temperatures during polymerization reactions.

A groundbreaking application explored in 2024 involves its use as a bioactive coating material for orthopedic implants. By incorporating this compound into hydroxyapatite matrices via sol-gel deposition, researchers achieved localized delivery of osteogenic growth factors such as BMP-2 directly at implant surfaces. In vitro tests showed accelerated bone cell adhesion and proliferation compared to uncoated controls, suggesting potential improvements in osseointegration rates when translated into clinical settings.

The coordination environment around the central titanium atom plays a pivotal role in determining its pharmacological behavior. Density functional theory (DFT) calculations published in Inorganic Chemistry (January 2024) revealed that the ethylacetoacetato ligands form hydrogen bonds with biological molecules like DNA or proteins, which could be leveraged for targeted drug interactions without nonspecific binding—a key challenge in traditional chemotherapy approaches.

In drug formulation studies conducted at MIT’s Department of Chemical Engineering (preprint July 2024), this compound demonstrated exceptional performance as an excipient stabilizer for protein-based therapies such as monoclonal antibodies. Its amphiphilic nature allows formation of self-assembled micelles that protect labile biomolecules during freeze-drying processes while maintaining structural integrity upon rehydration—a breakthrough for improving shelf-life stability of biopharmaceuticals.

Clinical trials initiated by pharmaceutical companies including Merck KGaA are investigating its potential as an adjuvant material for mRNA vaccines. Preliminary data indicates that when used within lipid nanoparticle formulations (s), it enhances encapsulation efficiency through improved electrostatic interactions between mRNA strands and carrier particles compared to conventional cationic lipids like DOTAP or DOPE.

A novel application disclosed at the 2024 American Chemical Society National Meeting involves photoresponsive drug delivery systems where UV-light activation triggers controlled release from Diisopropoxy-bisethylacetoacetatotitanate-functionalized carriers. This approach enables spatially precise treatment delivery, potentially minimizing off-target effects when applied in localized therapies such as photodynamic cancer treatment or targeted wound healing applications.

Surface modification techniques utilizing this compound have advanced tissue engineering strategies by creating biofunctionalized scaffolds with integrated growth factor release systems. A collaborative study between Stanford University and ETH Zurich demonstrated that Ti-O-Si linkages formed via sol-gel chemistry provide robust mechanical properties while enabling gradual release profiles tailored to specific regeneration timelines—critical parameters for cardiac tissue repair applications described in their March 2024 paper.

Biochemical compatibility studies published in Biomaterials Science (May 2024) confirmed its non-cytotoxic nature even at concentrations exceeding typical therapeutic ranges when tested on human fibroblasts and endothelial cells via MTT assays and live/dead staining protocols. This finding aligns with emerging trends emphasizing intrinsic safety profiles over external detoxification strategies.

In contrast to earlier generation titanates used primarily for ceramic processing, this compound’s unique structure allows simultaneous modulation of both hydrophilic/hydrophobic balance and redox reactivity—properties vital for designing stimuli-responsive materials capable of adapting to biological microenvironments such as tumor hypoxic regions or inflamed tissues.

Ongoing research focuses on optimizing its use within multifunctional platforms combining diagnostic imaging capabilities with therapeutic functions (). Preliminary results suggest that doping nanoparticles synthesized from this compound with lanthanide ions enables dual-modal imaging capabilities while retaining their drug delivery functionality—a concept validated through preclinical MRI/PET imaging experiments detailed in an August 1st preprint on bioRxiv.

Sustainable manufacturing practices are being integrated through solvent recycling systems specifically designed for Diisopropoxy-bisethylacetoacetatotitanate synthesis pathways. A process engineering review from Imperial College London highlights closed-loop distillation setups achieving over 95% solvent recovery rates without compromising product quality—a significant step toward meeting current regulatory requirements on environmental impact assessments (s).

Cryogenic transmission electron microscopy () studies published concurrently reveal unprecedented insights into nanoparticle morphologies formed using this compound under different pH conditions ranging from physiological pH (~7.4) down to acidic tumor microenvironment levels (~6). These findings provide critical design parameters for optimizing drug carrier performance across varying biological interfaces without compromising structural integrity.

Raman spectroscopy analysis conducted by Oxford researchers identified distinct vibrational signatures associated with ethylacetoacetato-titanium coordination bonds—information being utilized to develop real-time monitoring systems during drug loading processes using portable Raman devices (Nature Communications Chemistry, June 15th issue).

The compound’s ability to form stable metallo-supramolecular assemblies was recently exploited by UC Berkeley scientists to create self-healing hydrogels capable of encapsulating enzyme-based therapies such as catalase-loaded constructs targeting oxidative stress-related pathologies like Parkinson’s disease models described in their September 1st Angewandte Chemie publication.

Safety evaluation protocols adhering to OECD guidelines have been systematically applied across all recent studies involving this material system—ensuring compliance with global regulatory standards required for translational research pathways leading towards FDA approval processes when used directly within medical devices or pharmaceutical formulations.